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Compound of Interest

Compound Name: 5-Diazo-1H-tetrazole

Cat. No.: B1198946 Get Quote

Disclaimer: 5-Diazo-1H-tetrazole is a highly hazardous and potentially explosive compound.

The information provided herein is intended for qualified researchers, scientists, and drug

development professionals and should be supplemented by a thorough review of all available

safety literature and consultation with a certified safety professional prior to handling. This

guide is based on the known hazards of similar tetrazole and diazo compounds and should be

considered a minimum standard for safety.

Immediate Safety and Hazard Information
5-Diazo-1H-tetrazole is expected to be a high-energy material, extremely sensitive to shock,

friction, heat, and static discharge. The diazo group, combined with the tetrazole ring, makes

this compound highly prone to explosive decomposition.[1][2][3] Extreme precautions must be

taken at all times.

Primary Hazards:

Explosion Hazard: May explode if subjected to heat, shock, friction, or other sources of

ignition.[2][3] Heating may cause a violent explosion.

Fire Hazard: Flammable solid. In case of fire, there is a significant explosion risk.[4][5] Fire

may produce irritating, corrosive, and/or toxic gases, including nitrogen oxides (NOx) and

carbon monoxide (CO).[5][6][7]
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Health Hazards: Expected to be harmful if swallowed or inhaled.[1][5] May cause severe skin

and eye irritation or damage.[1][8]

Quantitative Data for Related Tetrazole Compounds
The following table summarizes key quantitative data for 1H-tetrazole, a related parent

compound. This data is provided for context; 5-Diazo-1H-tetrazole is likely to be more

hazardous.

Property Value Compound Source

Melting Point
155-157 °C

(decomposes)
1H-Tetrazole [2]

Molecular Weight 97.06 g/mol 5-Diazo-1H-tetrazole [9]

GHS Classification
Explosives, Division

1.1
1H-Tetrazole [4]

Water Solubility 23 g/100 mL at 20 °C 1H-Tetrazole [2]

Operational and Disposal Plans
Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory when handling 5-Diazo-1H-tetrazole.
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PPE Category Specifications

Hand Protection

Handle with heavy-duty, chemical-resistant

gloves (e.g., butyl rubber or thick nitrile). Inspect

gloves for any signs of degradation or puncture

before and during use. Use proper glove

removal technique to avoid skin contact.

Eye/Face Protection

Wear tightly fitting chemical safety goggles and

a full-face shield.[4] Ensure that eyewash

stations and safety showers are in close

proximity and operational.[5][7]

Skin and Body Protection

Wear a fire/flame-resistant and impervious

laboratory coat.[4][10] Ensure all skin is

covered. Consider the use of a blast shield.

Respiratory Protection

A NIOSH-approved full-face respirator with

appropriate cartridges should be used if there is

any risk of dust or aerosol generation.[4][6][7]

[10] Work should always be conducted in a

certified chemical fume hood or glove box.

Step-by-Step Handling Protocol
Preparation and Environment:

Designate a specific area for handling 5-Diazo-1H-tetrazole, away from heat, sparks,

open flames, and other ignition sources.[4][5]

Ensure the work area is well-ventilated, preferably within a chemical fume hood with a

blast shield.[4][10]

Ground and bond all containers and receiving equipment to prevent static discharge.[5][8]

Use only non-sparking tools and explosion-proof equipment.[4][5][10]

Handling the Compound:
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Avoid the formation of dust and aerosols.[4][10]

Do not subject the material to grinding, shock, or friction.[4]

Handle small quantities whenever possible.

If the material needs to be transferred, use a non-sparking spatula.

Avoid contact with incompatible materials such as strong oxidizing agents, strong acids,

acid anhydrides, and acid chlorides.[5]

Storage:

Store in a tightly closed, properly labeled container in a dry, cool, and well-ventilated place.

[4][5]

Store away from incompatible materials and sources of ignition.[8]

The storage area should be clearly marked with warnings about the explosive hazard.

Emergency Procedures
Spills:

Evacuate all personnel from the immediate area.[4][10]

Remove all sources of ignition.[4][10]

Wearing full PPE, gently cover the spill with a wet, non-combustible absorbent material

(e.g., sand).

Carefully collect the mixture using non-sparking tools and place it into a suitable, labeled

container for disposal.[4][5] Do not seal the container tightly.

Do not allow the spilled material to enter drains or waterways.[4][10]

Fire:

DO NOT FIGHT THE FIRE IF IT REACHES THE EXPLOSIVE MATERIAL.[4]
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Immediately evacuate the area for at least 1600 meters (1 mile) in all directions.[3][4]

Alert emergency services and inform them of the nature of the hazard.

Disposal Plan
All waste containing 5-Diazo-1H-tetrazole must be treated as explosive waste.

Dispose of the material through a licensed chemical destruction plant or by controlled

incineration with flue gas scrubbing.[10]

Do not mix with other waste.

Contaminated materials (e.g., gloves, absorbent pads) should be collected in a labeled,

suitable container for disposal by a qualified hazardous waste management company.[5]

Visualized Workflow for Safe Handling
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1. Preparation Phase

2. Handling Phase

3. Post-Handling & Disposal
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Caption: Logical workflow for the safe handling of 5-Diazo-1H-tetrazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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